Cas no 2172512-49-9 (2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine)

• Product Name: 2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine
• CAS No: 2172512-49-9
• MF: C₈H₄ClF₂N₃S
• MW: 247.652265548706
• CID: 6429511
• PubChem ID: 165529795
• Update Time: 2025-06-07

2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine
• 2172512-49-9
• EN300-1461590

• Inchi： 1S/C8H4ClF2N3S/c9-8-13-7(14-15-8)5-3-1-2-4(12-5)6(10)11/h1-3,6H
• InChI Key： BGFBCXALBGMKKO-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC=C(C(F)F)N=2)=NS1

Computed Properties

• Exact Mass: 246.9782523g/mol
• Monoisotopic Mass: 246.9782523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine

2-(5-Chloro-1,2,4-Thiadiazol-3-yl)-6-(Difluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine, identified by the CAS number 2172512-49-9, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in chemical synthesis and material science. The molecule consists of a pyridine ring substituted with a 5-chloro-1,2,4-thiadiazole group at position 3 and a difluoromethyl group at position 6. These substituents contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of new materials and pharmaceuticals. The presence of the thiadiazole ring in this compound introduces interesting electronic properties, making it a valuable component in the synthesis of advanced materials. For instance, researchers have explored the use of similar compounds in the creation of efficient catalysts for organic reactions. The difluoromethyl group further enhances the molecule's versatility by introducing fluorine atoms, which are known for their strong electronegativity and ability to influence molecular interactions.

In terms of synthesis, the preparation of 2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. This advancement has been driven by the increasing demand for such compounds in various industries.

The application of this compound extends beyond material science. In pharmaceutical research, derivatives of this compound have been investigated for their potential as inhibitors of certain enzymes involved in disease pathways. For example, recent studies suggest that this compound may exhibit activity against specific kinase enzymes, which are critical targets in cancer therapy. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for its use in catalysis and sensing technologies.

In conclusion, 2-(5-chloro-1,2,4-thiadiazol-3-yl)-6-(difluoromethyl)pyridine is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an important subject of ongoing research. As advancements in synthetic methods and understanding of its properties continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.